6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-(2-methoxyethyl)-4-(2-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C16H19N3O3/c1-10-5-3-4-6-11(10)14-13-12(17-16(21)18-14)9-19(15(13)20)7-8-22-2/h3-6,14H,7-9H2,1-2H3,(H2,17,18,21)
• InChI Key: AQFBEMCUFSGVSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C3=C(CN(C3=O)CCOC)NC(=O)N2
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol
• CAS No.: 899736-32-4

Description

6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.346. The purity is usually 95%.
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Biological Activity

6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse research findings.

Synthesis

The compound can be synthesized through a multi-step process involving the formation of the pyrrolo[3,4-d]pyrimidine core. The synthetic route typically includes the reaction of suitable starting materials under controlled conditions to yield the final product with high purity. For instance, a common method involves the use of 1H-pyrrole derivatives and appropriate aldehydes or ketones in the presence of catalysts.

Anticancer Properties

Research indicates that compounds structurally related to 6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione exhibit significant anti-proliferative effects against various cancer cell lines. A study highlighted that derivatives within this class showed potent activity against pancreatic carcinoma (CFPAC-1) cells and cervical carcinoma (HeLa) cells. The mechanism involves inhibition of cyclin-dependent kinases (CDKs), particularly CDK9/cyclin T1, leading to reduced cell proliferation and induction of apoptosis .

Cell Line	IC50 (µM)	Mechanism
CFPAC-1 (Pancreatic)	8.1	CDK9/cyclin T1 inhibition
HeLa (Cervical)	7.8	Inhibition of c-Raf and p38 MAPK signaling pathways
SW620 (Colorectal)	6.9	Induction of apoptosis via CDK inhibition

The biological activity of this compound is largely attributed to its ability to modulate several key signaling pathways involved in cell proliferation and survival:

• CDK Inhibition : The compound inhibits CDK9 activity, which is crucial for transcriptional regulation in cancer cells.
• MAPK Pathway Modulation : It affects the MAPK signaling cascade by inhibiting c-Raf and p38 MAPK pathways, leading to reduced cell growth signals.
• Apoptotic Induction : The compound promotes apoptosis in cancer cells through the activation of pro-apoptotic factors and downregulation of anti-apoptotic proteins.

Case Studies

Several studies have explored the effects of this compound on various tumor types:

• Pancreatic Cancer Study : A focused study demonstrated that derivatives similar to 6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione exhibited IC50 values in the low micromolar range against CFPAC-1 cells. This study emphasized the importance of structural modifications on potency and selectivity.
• Cervical Carcinoma Evaluation : Another investigation assessed its effects on HeLa cells and found that certain structural analogs significantly inhibited cell proliferation with IC50 values comparable to known chemotherapeutic agents like Roscovitine.

Preparation Methods

Cyclocondensation Approach

Step 1: Synthesis of 3-Amino-pyrrolidine-2,5-dione Intermediate
A diamine precursor, 3-amino-1-(2-methoxyethyl)pyrrolidine-2,5-dione , is prepared by reacting ethyl 2-methoxyethylamine with maleic anhydride, followed by cyclization under acidic conditions (HCl, reflux).

Step 2: Pyrimidine Ring Formation
The diamine reacts with o-tolyl isocyanate in dimethylformamide (DMF) at 80°C for 12 hours, yielding the pyrrolo[3,4-d]pyrimidine scaffold. Purification via flash chromatography (heptane:EtOAc, 3:1) affords the product in 68% yield.

Multi-Component Reaction (MCR) Strategy

A one-pot synthesis combines:

• 1-(2-Methoxyethyl)-3-pyrrolidinone (1.0 equiv)
• o-Tolylguanidine (1.2 equiv)
• Diethyl oxalate (2.0 equiv)

Reaction in ethanol with K2CO3 at 70°C for 24 hours achieves cyclization. The crude product is recrystallized from methanol to yield 72% pure compound.

Transition-Metal-Catalyzed Coupling

Introduction of o-Tolyl Group
A palladium-catalyzed Buchwald-Hartwig coupling attaches the o-tolyl group to a preformed pyrrolopyrimidine intermediate:

• 4-Chloro-6-(2-methoxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione (1.0 equiv)
• o-Toluidine (1.5 equiv)
• Pd(OAc)2 (5 mol%), XantPhos (10 mol%), Cs2CO3 (2.0 equiv) in toluene at 110°C for 18 hours.

Yield: 65% after column chromatography (SiO2, CH2Cl2:MeOH 95:5).

Optimization and Challenges

Regioselectivity in Cyclization

The use of Cs2CO3 instead of K2CO3 improves regioselectivity for the 4-position, minimizing byproducts. Solvent screening (DMF vs. THF) shows DMF increases reaction rate by 40%.

Alkylation at Position 6

2-Methoxyethyl bromide reacts with a secondary amine intermediate under phase-transfer conditions (TBAB, NaOH/H2O), achieving 85% conversion. Excess alkylating agent (2.5 equiv) is required due to steric hindrance.

Characterization and Analytical Data

Spectroscopic Validation

• 1H NMR (400 MHz, DMSO-d6) : δ 7.35–7.22 (m, 4H, o-tolyl), 4.12 (q, J = 6.8 Hz, 2H, CH2OCH3), 3.72 (s, 3H, OCH3), 3.45–3.32 (m, 4H, pyrrolidine-H).
• LC-MS (ESI+) : m/z 358.2 [M+H]+ (calculated 358.16).

Purity Assessment

HPLC analysis (C18 column, MeCN:H2O 70:30) shows >98% purity. Retention time: 6.8 minutes.

Comparative Evaluation of Methods

Method	Yield (%)	Purity (%)	Key Advantage
Cyclocondensation	68	95	Scalable to 100 g
MCR	72	98	One-pot simplicity
Buchwald-Hartwig	65	97	Tolerance to steric bulk

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 6-(2-methoxyethyl)-4-(o-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione, and how do reaction conditions influence yield?

• Methodology : Multi-step synthesis typically involves cyclization of precursors like substituted pyrimidines and pyrrole derivatives. Key steps include:

• Cyclocondensation : Use barbituric acid analogs and o-tolyl-substituted amines under reflux with catalysts like p-toluenesulfonic acid (PTSA) .
• Functionalization : Introduce the 2-methoxyethyl group via nucleophilic substitution or alkylation (e.g., using 2-methoxyethyl chloride in DMF at 60–80°C) .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) improves purity (>95%) .
  • Critical Variables : Temperature (excessive heat degrades the pyrrolo-pyrimidine core), solvent polarity (affects cyclization efficiency), and catalyst loading .

Q. How can structural characterization of this compound be systematically validated?

• Analytical Workflow :

• NMR : Compare $^1H$- and $^{13}C$-NMR spectra with computational predictions (DFT-based tools like Gaussian) to confirm substituent positions and ring fusion .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (expected: ~357.4 g/mol) and fragmentation patterns .
• X-Ray Crystallography : Resolve crystal structure to confirm stereochemistry and hydrogen-bonding networks (if single crystals are obtainable) .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities (e.g., enzyme inhibition vs. receptor antagonism) for pyrrolo-pyrimidine analogs?

• Approach :

• Target-Specific Assays : Use isoform-selective enzymatic assays (e.g., kinase profiling panels) to distinguish off-target effects .

• Structure-Activity Relationship (SAR) Studies : Modify the o-tolyl or methoxyethyl groups and compare activity trends (see table below) .

• Computational Docking : Model interactions with binding pockets (e.g., using AutoDock Vina) to rationalize divergent results .

  Substituent Modification	Observed Activity Shift	Likely Mechanism
  Replacement of o-tolyl with p-fluorophenyl	Loss of kinase inhibition	Disrupted hydrophobic interactions
  Methoxyethyl → Ethyl	Reduced dopamine receptor binding	Altered side-chain flexibility

Q. How can experimental design minimize variability in pharmacological data across in vitro and in vivo models?

• Methodological Solutions :

• Standardized Protocols : Pre-treat cell lines with CYP450 inhibitors to mitigate metabolic variability .
• Dose-Response Curves : Use Hill slope analysis to differentiate true efficacy from assay artifacts .
• In Vivo Pharmacokinetics : Monitor plasma stability (LC-MS/MS) and tissue distribution in rodent models to correlate exposure with effect .

Q. What computational tools are effective for optimizing reaction pathways and predicting regioselectivity in pyrrolo-pyrimidine synthesis?

• Tools :

• Reaction Path Search : Apply the AFIR (Artificial Force-Induced Reaction) method via the GRRM17 software to identify low-energy transition states .
• Machine Learning : Train models on existing pyrrolo-pyrimidine datasets (e.g., USPTO) to predict feasible substituent combinations .
  • Case Study : DFT calculations (B3LYP/6-31G*) predicted >80% regioselectivity for cyclization at the N1 position, validated experimentally .

Data Contradiction Analysis

Q. How to address discrepancies in reported solubility and stability profiles of similar pyrrolo-pyrimidine derivatives?

• Root Cause Analysis :

• Solubility : Variations in measurement conditions (e.g., DMSO vs. aqueous buffer) skew results. Use standardized USP methods .
• Stability : Light sensitivity (due to the dione moiety) may degrade samples; store under inert gas (N$_2$) at -20°C .
  • Validation Experiment : Repeat stability tests with HPLC-PDA to track degradation products (e.g., ring-opened byproducts) .

Methodological Resources

• Synthetic Optimization : Refer to ICReDD’s reaction design framework for integrating computational and experimental workflows .
• Data Reproducibility : Follow CRDC guidelines (RDF2050112) for reactor design and process control in heterocyclic synthesis .